Cas no 2770518-67-5 (tert-butyl N-{2-[(but-3-yn-1-yl)carbamoyl]phenyl}carbamate)

• Product Name: tert-butyl N-{2-[(but-3-yn-1-yl)carbamoyl]phenyl}carbamate
• CAS No: 2770518-67-5
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 6174383
• PubChem ID: 165993715
• Update Time: 2025-06-15

tert-butyl N-{2-[(but-3-yn-1-yl)carbamoyl]phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37396785
• 2770518-67-5
• tert-butyl N-{2-[(but-3-yn-1-yl)carbamoyl]phenyl}carbamate

• Inchi： 1S/C16H20N2O3/c1-5-6-11-17-14(19)12-9-7-8-10-13(12)18-15(20)21-16(2,3)4/h1,7-10H,6,11H2,2-4H3,(H,17,19)(H,18,20)
• InChI Key： PAMRLWZIYLFGFQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C(NCCC#C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 288.14739250g/mol
• Monoisotopic Mass: 288.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl N-{2-[(but-3-yn-1-yl)carbamoyl]phenyl}carbamate

Professional Introduction to Compound with CAS No. 2770518-67-5 and Product Name: *tert-butyl N-{2-[(but-3-yn-1-yl)carbamoyl]phenyl}carbamate*

Compound with the CAS number 2770518-67-5 and the product name tert-butyl N-{2-[(but-3-yn-1-yl)carbamoyl]phenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical research. The unique combination of functional groups, including a tert-butyl group, a carbamoyl moiety, and a but-3-yn-1-yl substituent, makes it a versatile candidate for further investigation.

The molecular architecture of this compound is highly intriguing, particularly the presence of a terminal alkyne group (but-3-yn-1-yl) which can participate in various chemical reactions such as Sonogashira coupling. This feature opens up numerous possibilities for further functionalization and derivatization, making it an attractive scaffold for medicinal chemists. Additionally, the phenyl ring incorporated into the structure enhances its interaction with biological targets, potentially improving binding affinity and selectivity.

In recent years, there has been a growing interest in the development of carbamate-based compounds due to their diverse pharmacological properties. Carbamates are known for their ability to act as intermediates in the synthesis of various active pharmaceutical ingredients (APIs). The tert-butyl group in this compound not only provides steric hindrance but also influences the metabolic stability and pharmacokinetic profiles of potential drug candidates.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that derivatives of carbamates have shown promise in treating a range of conditions, including neurological disorders and inflammatory diseases. The specific arrangement of functional groups in tert-butyl N-{2-[(but-3-yn-1-yl)carbamoyl]phenyl}carbamate suggests that it could be a valuable starting point for designing novel therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the but-3-yn-1-yl group, for instance, necessitates careful handling to avoid unwanted side reactions. Advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently, thanks to techniques like transition-metal-catalyzed coupling reactions.

The pharmacological evaluation of this compound is currently underway in several research laboratories. Preliminary studies suggest that it exhibits interesting biological activity, which warrants further investigation. Researchers are particularly interested in exploring its potential as an inhibitor of key enzymes involved in disease pathways. The phenyl ring and carbamoyl groups are critical for interacting with biological targets, and their precise orientation within the molecule is essential for optimal activity.

In addition to its pharmaceutical applications, this compound also holds promise in materials science. The unique structural features make it a candidate for developing novel polymers or coatings with enhanced properties. For instance, the alkyne group can be polymerized to create conjugated polymers with applications in organic electronics.

The regulatory landscape for new chemical entities like this one is stringent but well-established. Ensuring compliance with safety and efficacy standards is crucial before moving from preclinical to clinical trials. Collaborative efforts between chemists, biologists, and regulatory experts are essential to navigate this complex process successfully.

The future prospects for tert-butyl N-{2-[(but-3-yn-1-yl)carbamoyl]phenyl}carbamate are bright, given its multifaceted potential. As research progresses, new applications and derivatives are likely to emerge, further solidifying its importance in both academic and industrial settings. The continued exploration of its pharmacological properties will undoubtedly contribute to advancements in drug discovery and development.